molecular formula C16H21NO3 B8559967 4-Piperidineacetic acid, 1-benzoyl-, ethyl ester CAS No. 54108-67-7

4-Piperidineacetic acid, 1-benzoyl-, ethyl ester

Cat. No. B8559967
CAS RN: 54108-67-7
M. Wt: 275.34 g/mol
InChI Key: QTHLYHVTWAAQKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Piperidineacetic acid, 1-benzoyl-, ethyl ester is a useful research compound. Its molecular formula is C16H21NO3 and its molecular weight is 275.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Piperidineacetic acid, 1-benzoyl-, ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Piperidineacetic acid, 1-benzoyl-, ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

54108-67-7

Product Name

4-Piperidineacetic acid, 1-benzoyl-, ethyl ester

Molecular Formula

C16H21NO3

Molecular Weight

275.34 g/mol

IUPAC Name

ethyl 2-(1-benzoylpiperidin-4-yl)acetate

InChI

InChI=1S/C16H21NO3/c1-2-20-15(18)12-13-8-10-17(11-9-13)16(19)14-6-4-3-5-7-14/h3-7,13H,2,8-12H2,1H3

InChI Key

QTHLYHVTWAAQKP-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1CCN(CC1)C(=O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

16.4 g. of the above piperidine were dissolved in 300 ml of ethanol to which was added 1.0 g. of 10 percent Pd/C. The mixture was placed in a low pressure hydrogenation apparatus and hydrogenated at a pressure of about 60 psi. The catalyst was removed by filtration and the solvents evaporated from the hydrogenation mixture in vacuo. N-benzoyl-4-(carbethoxymethyl)piperidine formed in the above reaction remained as a residue and was purified by distillation. A yield of about 15.86 g. of the compound was obtained distilling in the range 176°-178° C. at 0.20 mm Hg. The compound also crystallized from hexane in colorless prisms, mp=47°-48° C. The compound had the following physical characteristics.
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